(4-Hydroxyphenyl)phenylphosphinic acid

• CAS No.: 67291-32-1
• Molecular Formula: C12H11O3P
• Molecular Weight: 234.19 g/mol
• IUPAC Name: (4-hydroxyphenyl)-phenylphosphinic acid
• InChI: InChI=1S/C12H11O3P/c13-10-6-8-12(9-7-10)16(14,15)11-4-2-1-3-5-11/h1-9,13H,(H,14,15)
• InChI Key: PVHCWKRXUOYBKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(C2=CC=C(C=C2)O)O

Description

(4-Hydroxyphenyl)phenylphosphinic acid is a useful research compound. Its molecular formula is C12H11O3P and its molecular weight is 234.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The latter compound is added dropwise to the reaction mixture which is maintained at 175° C. The mixture slowly darkens during this addition which is conducted over a period of about 2 hours. The reaction vessel is then allowed to cool and the reaction mixture purified. A total of 48 grams of ethyl bromide is collected, indicating the formation of about a 100% yield of ethyl p-methoxyphenylphenylphosphinate. The latter is hydrolyzed (by refluxing with concentrated HCl) to p-methoxyphenylphenylphosphinic acid and then demethylated by treatment with boron tribromide to give the desired p-hydroxyphenylphenylphosphinic acid, the starting material of Example 2.